Cas no 41575-87-5 (cis-Diamminedinitratoplatinum)

• Product Name: cis-Diamminedinitratoplatinum
• CAS No: 41575-87-5
• MF: H₆N₄O₆Pt
• MW: 353.148842334747
• CID: 927112
• PubChem ID: 162471
• Update Time: 2025-06-08

cis-Diamminedinitratoplatinum Chemical and Physical Properties

Names and Identifiers

• cis-Diamminedinitratoplatinum
• diamminebis(nitrato-O)platinum
• Platinum(2+) nitrate ammoniate (1:2:2)
• {Pt< aCNS> 2}
• AC1L4BYS
• cis-Bis(thiocyanato)diammineplatinum(II)
• cis-diaminedinitroplatinum(II)
• cis-diammine-dithiocyanato-platinum(II)
• cis-Dirhodano-diammin-platin(II)
• cis-Pt(NH3)2(ONO2)2
• cis-Pt(NO3)2(NH3)2
• dithiocyanate
• LS-117603
• Platinum (II), bis(thiocyanato)diammine-, cis-
• Platinum (II), bis(thiocyanato)diammine, trans-
• Platinum(II), diamminebis(thiocyanato)-, trans-
• trans-Dithiocyanatodiammineplatinum
• Platinum(2+) nitrate--ammonia (1/2/2)
• Platinum (II), diamminedinitrato-, trans-
• 74006-35-2
• 41575-87-5
• UOHYCYGTFKYJSP-UHFFFAOYSA-N
• DTXSID90961818
• Dinitratodiamminoplatinum(II)
• EINECS 255-445-5
• trans-Diamminedinitratoplatinum(II)
• Platinum (II), dinitrodiammine
• (SP-4-2)-Diamminebis(nitrato-?O)platinum; cis-Diamminebis(nitrito-O)platinum;
• Platinum, diamminebis(nitrato-kappaO)-, (SP-4-2)-
• Platinum, diamminebis(nitrato-.kappa.O)-, (SP-4-2)-
• (SP-4-2)-Diamminebis(nitrato-?O)platinum
• Platinum (II), diamminedinitrato-, cis-
• cis-Diamminedinitratoplatinum(II)
• cis-Diamminebis(nitrito-O)platinum

• Inchi： 1S/2NO3.2H3N.Pt/c2*2-1(3)4;;;/h;;2*1H3;/q2*-1;;;+2
• InChI Key： UOHYCYGTFKYJSP-UHFFFAOYSA-N
• SMILES： [Pt+2].[O-][N+](=O)[O-].[O-][N+](=O)[O-].N.N

Computed Properties

• Exact Mass: 352.99400
• Monoisotopic Mass: 352.993528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 144.24000
• LogP: 1.21350

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal nitrates

Additional information on cis-Diamminedinitratoplatinum

Comprehensive Analysis of cis-Diamminedinitratoplatinum (CAS No. 41575-87-5): Properties, Applications, and Research Insights

The compound cis-Diamminedinitratoplatinum (CAS No. 41575-87-5) is a platinum-based coordination complex with significant scientific and industrial relevance. Known for its unique molecular structure, this compound has garnered attention in fields such as catalysis, materials science, and biomedical research. Its systematic name, cis-Diamminedinitratoplatinum, reflects the geometric arrangement of its ligands, which plays a critical role in its reactivity and functionality.

One of the most searched questions about cis-Diamminedinitratoplatinum is its synthesis method and stability under various conditions. Researchers often explore its preparation via the reaction of platinum salts with ammonia and nitrate ions, yielding the cis-configuration that distinguishes it from other platinum complexes. The compound's stability in aqueous solutions and sensitivity to light or temperature are also key topics in academic discussions.

In recent years, the demand for sustainable catalysts has driven interest in platinum complexes like cis-Diamminedinitratoplatinum. Its potential in green chemistry applications, such as selective oxidation reactions, aligns with global trends toward environmentally friendly industrial processes. Studies have highlighted its efficiency in reducing energy consumption compared to traditional catalysts, making it a candidate for next-generation catalytic systems.

Another hot topic is the compound's role in advanced material development. Due to its planar geometry and electron-rich platinum center, cis-Diamminedinitratoplatinum is investigated for use in nanomaterials and conductive polymers. Researchers are particularly interested in its ability to form stable coordination networks, which could lead to innovations in electronic devices or sensors.

From a biomedical perspective, platinum complexes are widely studied for their biological activity. While cis-Diamminedinitratoplatinum is not as prominent as its cousin cisplatin in therapeutic applications, its structure-activity relationship provides valuable insights for designing new metal-based therapeutics. Questions about its interaction with biomolecules and potential cytotoxicity are frequently explored in peer-reviewed literature.

The compound's spectroscopic properties, such as UV-Vis and NMR characteristics, are also of interest to analytical chemists. These features enable precise identification and quantification in complex matrices, supporting quality control in industrial settings. Searches for "CAS No. 41575-87-5 analysis methods" often lead to discussions about optimized detection techniques.

In summary, cis-Diamminedinitratoplatinum (CAS No. 41575-87-5) represents a versatile compound with multifaceted applications. Its relevance to catalysis, material science, and biomedical research ensures continued exploration in both academic and industrial contexts. As sustainability and innovation drive scientific inquiry, this platinum complex remains a subject of enduring significance.